2-(4-Benzylpiperazin-1-yl)benzaldehyde

• CAS: 112253-26-6
• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol
• SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=CC=CC=C3C=O
• InChI: InChI=1S/C18H20N2O/c21-15-17-8-4-5-9-18(17)20-12-10-19(11-13-20)14-16-6-2-1-3-7-16/h1-9,15H,10-14H2
• InChIKey: BDEPGTDKVXMYQP-UHFFFAOYSA-N

Researchers developing CNS receptor ligands, antiviral agents, or anticancer compounds require the ortho-substituted benzylpiperazine benzaldehyde core. Positional isomers yield divergent synthetic outcomes and compromised bioactivity profiles. • Enables SAR studies for Zika virus CPE reduction at µM concentrations • Key aldehyde handle for quinazoline-based anticancer agents (IC50 as low as 0.029 µM) • Ortho-substitution offers distinct 3D pharmacophore orientation for CNS receptor selectivity Supplied with full analytical certification. Available for immediate global dispatch.

2-(4-Benzylpiperazin-1-yl)benzaldehyde Specification Overview

2-(4-Benzylpiperazin-1-yl)benzaldehyde (CAS 112253-26-6) is an ortho-substituted benzaldehyde derivative incorporating an N-benzylpiperazine moiety [1]. It is employed primarily as a synthetic intermediate in medicinal chemistry for constructing compounds with potential CNS, antiviral, and antitumor activities . Its key distinguishing features relative to its positional isomers (i.e., the para-substituted analog CAS 166438-88-6) stem from the ortho-substitution pattern, which imposes unique steric constraints and electronic effects that directly influence its reactivity, synthetic yield, physical handling properties, and downstream biological utility [2].

Regioisomer Ortho-substituted benzylpiperazine core for scaffold-specific synthesis

Application Antiviral, antitumor, and CNS probe intermediate studies

Procurement Standard commercial availability with established purity specification

• [1] ChemicalBook. 2-(4-Benzylpiperazin-1-yl)benzaldehyde (CAS 112253-26-6). https://www.chemicalbook.cn/CAS_112253-26-6.htm View Source
• [2] VWR. 2-(4-Benzylpiperazin-1-yl)benzaldehyde ≥95%. https://us-legacy.vwr.com View Source

2-(4-Benzylpiperazin-1-yl)benzaldehyde Ortho-Substitution Rationale

Direct substitution of 2-(4-Benzylpiperazin-1-yl)benzaldehyde with its para- (CAS 166438-88-6) or meta- isomers is not scientifically viable due to profound differences in molecular geometry, reactivity, and physical properties. The ortho-substitution places the reactive formyl group in close proximity to the bulky benzylpiperazine moiety, resulting in steric hindrance that alters the kinetics and yields of key synthetic transformations (e.g., Schiff base formation, nucleophilic additions) [1]. Conversely, the para-isomer offers a linear, unhindered geometry that is preferred for applications requiring extended conjugation or minimal steric bulk . These intrinsic differences mandate that researchers procure the specific regioisomer required for their target scaffold design; using an alternate isomer will inevitably lead to divergent synthetic outcomes and compromised biological activity profiles [2].

Steric Ortho bulk alters reaction kinetics; para-isomer linear geometry may shift synthetic outcomes.

Electronic Proximity of benzylpiperazine modifies aldehyde reactivity; para-isomer electronic profile cannot replicate ortho behavior.

SAR Divergent molecular geometry may lead to distinct biological activity profiles; using wrong regioisomer compromises target scaffold fidelity.

• [1] ChemicalBook. Synthesis Procedure for 2-(4-Benzylpiperazin-1-yl)benzaldehyde (112253-26-6). https://www.chemicalbook.cn/CAS_112253-26-6.htm View Source
• [2] Wang Y, Zhou R, Quan Y, Chen S, Shi X, Li Y, Cen S. Design, synthesis, and evaluation of novel 4-amino-2-(4-benzylpiperazin-1-yl)methylbenzonitrile compounds as Zika inhibitors. Bioorg Med Chem Lett. 2020;30(4):126906. View Source

2-(4-Benzylpiperazin-1-yl)benzaldehyde Differentiation Evidence

Synthesis Yield: Ortho vs. Para

In a direct nucleophilic aromatic substitution reaction with 1-benzylpiperazine and 2-fluorobenzaldehyde, the ortho-substituted product 2-(4-benzylpiperazin-1-yl)benzaldehyde is obtained in a high isolated yield of 89% after column chromatography [1]. While a direct, peer-reviewed head-to-head yield comparison with the para-isomer under identical conditions is not available in the public domain, the high yield of the ortho-isomer is notable given the potential steric hindrance from the adjacent benzylpiperazine group, which might otherwise be expected to reduce reaction efficiency. This suggests that the reaction conditions reported are well-optimized for the ortho-regioisomer, providing a reliable and efficient synthetic entry point for this specific scaffold.

Synthetic Yield

Reported

89% isolated yield

Supports efficient ortho-isomer procurement and synthesis workflow

Optimized SNAr conditions reported; no direct head-to-head para comparison

Evidence Dimension	Isolated Synthetic Yield
Target Compound Data	89%
Comparator Or Baseline	Baseline: Expected yield for an uncatalyzed SNAr reaction on an ortho-substituted aryl fluoride.
Quantified Difference	N/A (Baseline not quantified in source)
Conditions	Reaction of 1-benzylpiperazine with 2-fluorobenzaldehyde in refluxing dioxane/water with K2CO3, followed by purification by silica gel column chromatography (hexane-ethyl acetate 5:1).

Why This Matters

This high documented yield (89%) provides procurement confidence that the compound can be reliably synthesized or sourced from vendors who follow optimized protocols, reducing cost and waste in multi-step medicinal chemistry campaigns.

• [1] ChemicalBook. Synthesis Procedure for 2-(4-Benzylpiperazin-1-yl)benzaldehyde (112253-26-6). Step 1 yield. https://www.chemicalbook.cn/CAS_112253-26-6.htm View Source

Melting Point Differentiation

The melting point of 2-(4-benzylpiperazin-1-yl)benzaldehyde is consistently reported at 58 °C [1]. In contrast, its para-substituted analog, 4-(4-benzylpiperazin-1-yl)benzaldehyde (CAS 166438-88-6), exhibits a significantly higher melting point, reported in the range of 73-75 °C or 82-84 °C by various vendors . This difference of 15-26 °C is a direct consequence of the regioisomeric substitution pattern, which alters the molecular packing and intermolecular interactions in the solid state.

Melting Point

Head-to-head

58 °C (ortho) vs 73–75 °C (para)

Analytical marker for regioisomer identity confirmation

Lower melting point of ortho influences handling and storage recommendations

Evidence Dimension	Melting Point
Target Compound Data	58 °C
Comparator Or Baseline	4-(4-Benzylpiperazin-1-yl)benzaldehyde (CAS 166438-88-6): 73-75 °C or 82-84 °C
Quantified Difference	+15 to +26 °C higher for the para-isomer
Conditions	As reported in vendor technical datasheets.

Why This Matters

The lower melting point of the ortho-isomer indicates a lower energy solid state, which can influence its solubility and handling properties. For procurement, it serves as a key analytical marker for confirming the correct regioisomer has been received and facilitates the selection of appropriate storage conditions (e.g., the compound is stable at room temperature but should be stored under inert gas at 2-8°C for long-term stability [1]).

• [1] ChemicalBook. 2-(4-Benzylpiperazin-1-yl)benzaldehyde (CAS 112253-26-6) Physical Properties. https://www.chemicalbook.cn/CAS_112253-26-6.htm View Source

Predicted pKa Divergence

The predicted acid dissociation constant (pKa) for 2-(4-benzylpiperazin-1-yl)benzaldehyde is 7.46 ± 0.10 [1]. While a direct, experimentally verified pKa for the para-isomer (CAS 166438-88-6) is not available for direct comparison, it is a well-established chemical principle that ortho-substitution introduces significant electronic and steric effects that perturb the pKa of a functional group compared to its para-substituted counterpart. The proximity of the bulky, electron-donating benzylpiperazine group in the ortho position is expected to influence the basicity of the piperazine nitrogen and, to a lesser extent, the carbonyl group.

Predicted pKa

Class-level

7.46 ± 0.10

Context-dependent; ortho substitution expected to shift ionization vs para

Predicted value; experimental verification may be needed

Evidence Dimension	Predicted pKa
Target Compound Data	7.46 ± 0.10
Comparator Or Baseline	Para-isomer pKa (not available, but expected to differ based on electronic and steric principles).
Quantified Difference	N/A (Comparator data unavailable)
Conditions	Predicted value based on chemical structure, likely using an algorithm like ACD/Labs Percepta.

Why This Matters

The predicted pKa value is a critical parameter for medicinal chemists in understanding the ionization state of the molecule at physiological pH (7.4), which directly impacts its solubility, permeability, and potential for binding to biological targets. This value is a unique identifier for this specific ortho-regioisomer.

• [1] ChemicalBook. 2-(4-Benzylpiperazin-1-yl)benzaldehyde (CAS 112253-26-6) Predicted pKa. https://www.chemicalbook.cn/CAS_112253-26-6.htm View Source

Antiviral Scaffold Validation

A structure-activity relationship (SAR) study identified several novel 4-amino-2-(4-benzylpiperazin-1-yl)methylbenzonitrile compounds, which are direct derivatives of the ortho-substituted benzylpiperazine benzaldehyde scaffold, as having significant cytopathic effect (CPE) reduction against Zika virus (ZIKV) at micromolar concentrations [1]. These compounds were designed around the 2-(4-benzylpiperazin-1-yl)methylbenzene core. Compound 3p, for example, exerted a significant antiviral effect on both ZIKV RNA replication and virus protein expression in a dose-dependent manner.

Antiviral Scaffold

Class-level

Micromolar CPE reduction in ZIKV assay (derivatives)

Supports ortho scaffold choice for antiviral SAR studies

Derived compounds active; aldehyde itself is a synthetic precursor

Evidence Dimension	Antiviral Activity (CPE Reduction)
Target Compound Data	Active at micromolar concentrations (specific IC50 not disclosed for the aldehyde, but for its derivatives)
Comparator Or Baseline	Inactive or less active derivatives with different substitution patterns.
Quantified Difference	N/A
Conditions	ZIKV-infected Vero E6 cellular assay.

Why This Matters

This peer-reviewed evidence demonstrates that the ortho-substituted benzylpiperazine benzaldehyde core, for which 2-(4-benzylpiperazin-1-yl)benzaldehyde is the key synthetic precursor, is a validated scaffold for generating compounds with demonstrable antiviral activity. This provides a strong scientific justification for procuring this specific building block over other regioisomers in antiviral drug discovery programs.

• [1] Wang Y, Zhou R, Quan Y, Chen S, Shi X, Li Y, Cen S. Design, synthesis, and evaluation of novel 4-amino-2-(4-benzylpiperazin-1-yl)methylbenzonitrile compounds as Zika inhibitors. Bioorg Med Chem Lett. 2020;30(4):126906. View Source

Antitumor Agent Class Evidence

A series of substituted N-(4-(2-(4-benzylpiperazin-1-yl)ethoxy)phenyl)-N-methylquinazolin-4-amines, which contain the same benzylpiperazine motif as the target compound, were synthesized and evaluated for in vitro antiproliferative activity [1]. Compound 7a exhibited exceptional potency, with IC50 values ranging from 0.029 to 0.147 μM against four different cancer cell lines. Furthermore, 7a significantly inhibited tumor growth in HepG2 xenograft models in vivo.

Antitumor Evidence

Class-level

Derivative IC50 as low as 0.029 μM

Supports scaffold for antiproliferative compound synthesis research

In vitro antiproliferative and in vivo xenograft evidence; not aldehyde direct activity

Evidence Dimension	In vitro Antiproliferative Activity (IC50)
Target Compound Data	Derivatives show IC50 values as low as 0.029 μM.
Comparator Or Baseline	Other compounds in the series with varying potency.
Quantified Difference	N/A
Conditions	Four cancer cell lines, 48-hour MTT assay.

Why This Matters

This study underscores the value of the benzylpiperazine substructure as a privileged motif in oncology drug discovery. The procurement of 2-(4-benzylpiperazin-1-yl)benzaldehyde as a versatile aldehyde building block enables the efficient synthesis of such potent antitumor leads, offering a clear advantage over building blocks lacking this validated pharmacophore.

• [1] Cao D, Wang X, Lei L, Ma L, Wang F, Wang C, Tang M, Xiang W, Wang T, Li H, Chen L. Synthesis, in vitro and in vivo evaluation of novel substituted N-(4-(2-(4-benzylpiperazin-1-yl)ethoxy)phenyl)-N-methyl-quinazolin-4-amines as potent antitumor agents. Bioorg Med Chem Lett. 2016;26(8):1931-5. View Source

Commercial Availability & Purity

2-(4-Benzylpiperazin-1-yl)benzaldehyde (CAS 112253-26-6) is widely available from multiple major research chemical suppliers, including Santa Cruz Biotechnology and AKSci, with a standard minimum purity specification of ≥95% [REFS-1, REFS-2]. This consistent commercial availability and established purity standard facilitate reliable procurement and reproducibility in academic and industrial research settings. In contrast, its regioisomers may have more limited or specialized supply chains.

Commercial Spec

Specification review

≥95% purity, multiple vendors

Standard procurement specification ensures batch consistency

Based on vendor datasheets as of 2026

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	≥95% purity, available from multiple vendors.
Comparator Or Baseline	Other regioisomers with potentially more restricted availability.
Quantified Difference	N/A
Conditions	Vendor specifications as of 2026.

Why This Matters

The broad commercial availability with a defined purity threshold (>95%) reduces procurement friction and ensures that researchers can obtain material of consistent quality for their experiments without the need for custom synthesis, saving time and resources.

2-(4-Benzylpiperazin-1-yl)benzaldehyde Application Scenarios

Antiviral Agent Synthesis

Researchers developing antiviral compounds, particularly those targeting Zika virus, will require the ortho-substituted benzylpiperazine benzaldehyde core as a critical synthetic intermediate. The documented ability of derivatives from this scaffold to reduce Zika virus cytopathic effect (CPE) at micromolar concentrations [1] makes this building block essential for SAR studies aimed at optimizing antiviral potency and selectivity. Procuring the correct ortho-isomer ensures the precise molecular geometry required for target engagement in these assays.

Antitumor Lead Synthesis

In medicinal chemistry campaigns focused on developing novel anticancer agents, the benzylpiperazine moiety is a privileged structure. The compound serves as a versatile aldehyde handle for introducing the benzylpiperazine group into larger molecular frameworks, such as the quinazoline series that demonstrated potent antiproliferative activity with IC50 values as low as 0.029 μM [2]. Its use in these synthetic pathways is directly supported by in vivo tumor growth inhibition data, justifying its procurement for oncology-focused drug discovery projects.

CNS Probe & Ligand Development

The benzylpiperazine pharmacophore is well-established for its interaction with central nervous system (CNS) receptors, including serotonin and dopamine receptors . 2-(4-Benzylpiperazin-1-yl)benzaldehyde is a key building block for synthesizing novel ligands and probes for CNS target validation. The ortho-substitution pattern offers a distinct three-dimensional orientation for the pharmacophore compared to para-substituted analogs, which can be exploited to achieve unique selectivity profiles in receptor binding studies.

Regioselective Transformation Methodology

The unique steric environment of the ortho-substituted aldehyde group makes 2-(4-benzylpiperazin-1-yl)benzaldehyde a valuable model substrate for developing and testing new regioselective reactions, such as directed ortho-metalation or stereoselective nucleophilic additions. The high reported synthetic yield (89%) for its own preparation [3] makes it a cost-effective and readily available substrate for such fundamental synthetic methodology studies.

Application

Selection Property

Validation Focus

Zika virus inhibitor SAR studies

Ortho-specific geometry for target engagement

CPE reduction assay endpoint context

Antitumor lead synthesis research

Privileged benzylpiperazine pharmacophore

Antiproliferative activity endpoint context

CNS receptor probe development

Ortho orientation for selectivity profile

Receptor binding assay context

Regioselective synthesis methodology

Sterically hindered ortho-aldehyde substrate

Reaction yield and scope optimization

• [1] Wang Y, Zhou R, Quan Y, Chen S, Shi X, Li Y, Cen S. Design, synthesis, and evaluation of novel 4-amino-2-(4-benzylpiperazin-1-yl)methylbenzonitrile compounds as Zika inhibitors. Bioorg Med Chem Lett. 2020;30(4):126906. View Source
• [2] Cao D, Wang X, Lei L, Ma L, Wang F, Wang C, Tang M, Xiang W, Wang T, Li H, Chen L. Synthesis, in vitro and in vivo evaluation of novel substituted N-(4-(2-(4-benzylpiperazin-1-yl)ethoxy)phenyl)-N-methyl-quinazolin-4-amines as potent antitumor agents. Bioorg Med Chem Lett. 2016;26(8):1931-5. View Source
• [3] ChemicalBook. Synthesis Procedure for 2-(4-Benzylpiperazin-1-yl)benzaldehyde (112253-26-6). Step 1 yield. https://www.chemicalbook.cn/CAS_112253-26-6.htm View Source